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Compound of Interest

Compound Name: Hpatt

Cat. No.: B138807 Get Quote

Based on current scientific publications, "Hpatt" can refer to one of the following:

M.HpaII Methylase: An enzyme in the field of molecular biology, M.HpaII is a DNA

methyltransferase that specifically recognizes the sequence CCGG and methylates the

internal cytosine residue.[1] Its mechanism of action involves the transfer of a methyl group

from S-adenosyl methionine (SAM) to the C5 position of the cytosine base.

4-amino-5-heptyl-1,2,4-triazole-3-thione (HpATT): This is a chemical compound that has

been investigated for its chemical reactivity and potential application as a corrosion inhibitor,

particularly for copper and its alloys.[2][3][4] Its mechanism is thought to involve

chemisorption onto the metal surface through its sulfur and nitrogen atoms, forming a

protective layer.

Human Pattern (hPatt): In the context of genomics and developmental biology, "hPatt" has

been used as an abbreviation for "human pattern" to describe specific gene expression

profiles observed during the development of the human retina.[5] The "mechanism" here

would refer to the complex regulatory networks and signaling pathways that establish these

expression patterns.

High-Performance ATP Analog (Hpatt): This term has been used to describe high-affinity

analogs of ATP (adenosine triphosphate). These molecules are designed to be potent

ligands for ATP-binding proteins, allowing for more detailed study of their function, such as

the gating mechanisms of ion channels.[6]
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Given the diverse nature of these entities, a detailed technical guide on the "mechanism of

action of Hpatt" cannot be accurately generated without further specification. The cellular

targets, signaling pathways, experimental protocols, and relevant quantitative data are entirely

different for a DNA methylase, a corrosion inhibitor, a gene expression pattern, and a

nucleotide analog.

To proceed with your request, please specify which "Hpatt" you are interested in. For example,

you could clarify by providing:

The full name of the compound or protein.

The scientific field or context (e.g., molecular biology, materials science, developmental

biology).

A publication or reference where you encountered the term.

Upon receiving this clarification, a comprehensive and accurate technical guide will be

generated, adhering to all the specified requirements for data presentation, experimental

protocols, and visualizations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Potential Interpretations of "Hpatt"]. BenchChem,
[2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b138807#mechanism-of-action-of-hpatt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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